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Compound of Interest

Compound Name: Lenvatinib-15N,d4

Cat. No.: B12362245

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic
separation of Lenvatinib, a multi-targeted tyrosine kinase inhibitor, and its internal standard.
The methodologies outlined below are essential for pharmacokinetic studies, therapeutic drug
monitoring, and quality control of Lenvatinib in pharmaceutical formulations.

Introduction

Lenvatinib is a potent oral medication used in the treatment of various cancers, including
thyroid and hepatocellular carcinoma.[1][2][3] Accurate and reliable quantification of Lenvatinib
in biological matrices and pharmaceutical dosage forms is crucial for ensuring its safety and
efficacy. High-performance liquid chromatography (HPLC) and ultra-performance liquid
chromatography-tandem mass spectrometry (UPLC-MS/MS) are the most common analytical
techniques employed for this purpose. The use of an internal standard (IS) is critical for
correcting for variations in sample preparation and instrument response, thereby improving the
accuracy and precision of the results.

Experimental Protocols

This section details two validated methods for the determination of Lenvatinib: a Reverse-
Phase High-Performance Liquid Chromatography (RP-HPLC) method suitable for routine
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analysis in pharmaceutical dosage forms, and a more sensitive UPLC-MS/MS method for
bioanalytical applications.

Protocol 1: RP-HPLC Method for Lenvatinib in
Pharmaceutical Dosage Forms

This protocol is based on a method developed for the estimation of Lenvatinib in bulk and
pharmaceutical dosage forms.[4][5][6]

1. Materials and Reagents:

» Lenvatinib reference standard

o Methotrexate (Internal Standard)[7]

o Acetonitrile (HPLC grade)[7]

e Methanol (HPLC grade)[4][5][6]

o Water (HPLC grade)

e Sodium dihydrogen phosphate[7]

e Orthophosphoric acid (for pH adjustment)

2. Chromatographic Conditions:
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Parameter Value

Instrument Waters HPLC with PDA detector[4][5]
Column YMC C18 (150 x 4.6 mm, 5 pm)[4][5]
Mobile Phase Water: Methanol (30:70 v/v)[4][5]
Flow Rate 0.6 mL/min[4][5]

Injection Volume 20 pL[4][5]

Column Temperature Ambient[4][5]

Detection Wavelength 240 nm[4][5][7]

Run Time 7.0 minutes[4][5]

3. Standard and Sample Preparation:

o Standard Stock Solution: Accurately weigh and dissolve Lenvatinib and Methotrexate in
methanol to obtain a concentration of 1 mg/mL.

o Working Standard Solution: Dilute the stock solutions with the mobile phase to prepare a
series of calibration standards.

o Sample Preparation: For capsule dosage forms, empty and weigh the contents of not fewer
than 20 capsules. Prepare a solution in methanol equivalent to the concentration of the
standard solution.

4. System Suitability: Before sample analysis, the chromatographic system must pass the
system suitability test. The acceptance criteria are typically:

« Tailing factor for the Lenvatinib peak: < 2.0
o Theoretical plates for the Lenvatinib peak: = 2000

* %RSD for replicate injections: < 2.0
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Protocol 2: UPLC-MS/MS Method for Lenvatinib in
Human Plasma

This protocol is adapted from a validated method for the quantification of Lenvatinib in human
plasma, suitable for pharmacokinetic and bioequivalence studies.[1][2][8][9]

1. Materials and Reagents:

» Lenvatinib reference standard

e Lenvatinib-d4 (Internal Standard)[1]
o Acetonitrile (LC-MS grade)

¢ Methanol (LC-MS grade)[1]

* |Isopropanol (LC-MS grade)[1]

e Formic acid[1][8][9]

o Ultrapure water

e Human plasma (drug-free)

2. UPLC-MS/MS Conditions:
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Parameter Value

UPLC system coupled with a triple quadrupole

Instrument

mass spectrometer

Synergi Fusion RP C18 (e.g., 50 x 2.1 mm, 2.5
Column

um)[1]
Mobile Phase A 0.1% Formic acid in water[1][8][9]

0.1% Formic acid in methanol/isopropanol
(90:10, viv)[1]

Mobile Phase B

Flow Rate 0.6 mL/min[1]

Injection Volume 5puL

Column Temperature 50 °C[1]

lonization Mode Electrospray lonization (ESI), Positive[1][8][9]

Lenvatinib: m/z 427.1 — 370.0; Lenvatinib-d4:
m/z 432.1 - 370.0[8][9]

MRM Transitions

3. Sample Preparation (Protein Precipitation):

e To 100 pL of plasma sample, add 200 uL of acetonitrile containing the internal standard
(Lenvatinib-d4).

» Vortex for 1 minute to precipitate the proteins.
e Centrifuge at 10,000 rpm for 10 minutes.
o Transfer the supernatant to a clean tube and inject a portion into the UPLC-MS/MS system.

Quantitative Data Summary

The following tables summarize the quantitative data from various validated methods for
Lenvatinib analysis.

Table 1: RP-HPLC Method Performance Data
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Parameter

Method 1[7]

Method 2[4][5]

Method 3[6]

Internal Standard

Methotrexate

Linearity Range

28 - 1120 ng/mL

20 - 100 pg/mL

30 - 150 pg/mL

Correlation Coefficient

0.999 0.999 0.999
(r?)
Limit of Quantification

28 ng/mL 1.46 pg/mL 9.92 pg/mL
(LOQ)
Accuracy (%

94.76% 98 - 102% 100.4%
Recovery)
Precision (%RSD) 2.66% 0.31-0.75% 0.5-1.0%
Retention Time (min) 4.508 2.135 4.35

Table 2: UPLC-MS/MS Method Performance Data

Parameter

Method 1[8][9]

Method 2[1][2]

Method 3[10]

Internal Standard

Lenvatinib-d5

Lenvatinib-d4

2Hs-Lenvatinib

Matrix

Rat Plasma

Human Plasma

Rat Plasma

Linearity Range

0.2 - 1000 ng/mL

0.5 - 2000 ng/mL

0.2 - 1000 ng/mL

Correlation Coefficient

>0.999 > 0.9968 -
N
Limit of Quantification
0.2 ng/mL 0.50 ng/mL 0.2 ng/mL
(LOQ)
Accuracy (%RE) Acceptable 96.3 to 109.0% -1.40 to 5.06%
Precision (%0RSD) Acceptable <11.3% 1.72 t0 9.58%
Recovery - > 95.6% 97.94 - 106.57%
Visualizations
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The following diagrams illustrate the experimental workflows for the described chromatographic
methods.

Sample & Standard Preparation

RP-HPLC Analysis

Data Processing g
B ‘Chromatographic Separation 5 Quantify Lenvatinib
Qmecl into HPLC Sys(em)—> MG a8 Cotumny. | —*{PDA Detection at 240 nm Peak Integration Generate Calibration Curve e

Click to download full resolution via product page

Caption: Workflow for RP-HPLC analysis of Lenvatinib.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chromatographic Separation of Lenvatinib and its
Internal Standard: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12362245#chromatographic-separation-
of-lenvatinib-and-its-internal-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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